Cas no 3290-56-0 (Pentanedioic acid, 2-methyl-4-methylene-)

• Product Name: Pentanedioic acid, 2-methyl-4-methylene-
• CAS No: 3290-56-0
• MF: C₇H₁₀O₄
• MW: 158.151902675629
• CID: 1454103
• PubChem ID: 19784052
• Update Time: 2025-04-20

Pentanedioic acid, 2-methyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid, 2-methyl-4-methylene-
• SCHEMBL3045176
• DTXSID601288081
• 2-methyl-4-methylenepentanedioic acid
• 3290-56-0
• CTAVNGXKBDENRF-UHFFFAOYSA-N
• 2-methylene-4-methylglutaric acid

• Inchi： 1S/C7H10O4/c1-4(6(8)9)3-5(2)7(10)11/h5H,1,3H2,2H3,(H,8,9)(H,10,11)
• InChI Key： CTAVNGXKBDENRF-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(=C)C(=O)O)=O

Computed Properties

• Exact Mass: 158.0579
• Monoisotopic Mass: 158.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6